L-carnosine zinc

• Molecular Formula: C9H14N4O3Zn
• Molecular Weight: 291.6 g/mol
• InChI: InChI=1S/C9H14N4O3.Zn/c10-2-1-8(14)13-7(9(15)16)3-6-4-11-5-12-6;/h4-5,7H,1-3,10H2,(H,11,12)(H,13,14)(H,15,16);/t7-;/m0./s1
• InChIKey: MORUQNQGRSLTCD-FJXQXJEOSA-N

L-Carnosine Zinc: Identity and Key Differences

L-Carnosine Zinc, systematically designated as polaprezinc or zinc L-carnosine complex (CAS 107667-60-7), is a quadridentate 1:1 chelate compound composed of zinc ions (Zn²⁺) coordinated to the endogenous dipeptide L-carnosine (β-alanyl-L-histidine) in a polymeric structure [1]. The complex contains approximately 23% zinc and 77% L-carnosine by mass, yet exists as a discrete molecular entity—not a physical mixture of its constituents [1]. Clinically approved since 1994 as a prescription drug for gastric ulcers in Japan and South Korea, polaprezinc is classified as a mucosal protective agent with direct cytoprotective, antioxidant, and anti-inflammatory properties mediated through its higher affinity for damaged mucosa compared to intact tissue [2]. Unlike simple zinc salts (e.g., zinc sulfate, zinc chloride, zinc gluconate) or free L-carnosine, the intact chelate governs a distinct pharmacokinetic profile characterized by slow gastric dissociation, prolonged residence at ulcer sites, and localized release of both zinc and carnosine at the site of injury [2].

Intact polymeric chelate structure for mucosal adhesion and gastric retention studies

Targeted ulcer site investigation through prolonged local zinc and carnosine delivery research

Carrier-dependent cytoprotection profile under oxidative stress for zinc safety comparisons

• [1] HandWiki. Chemistry:Zinc L-carnosine. Accessed 2025. Available from: https://handwiki.org/wiki/Chemistry:Zinc_L-carnosine View Source
• [2] Carr I, Glover SC, Atherton JC. The role of Zinc L-Carnosine in the prevention and treatment of gastrointestinal mucosal disease in humans: a review. Arabian Journal of Chemistry. 2022;15(8):104000. doi:10.1016/j.arabjc.2022.104000 View Source

Why L-Carnosine Zinc Is Irreplaceable

Generic substitution of L-carnosine zinc with a simple combination of any soluble zinc salt (e.g., ZnSO₄, ZnCl₂, zinc gluconate) and free L-carnosine fails to reproduce the pharmacological profile of the intact chelate because it is the polymeric quadridentate coordination structure itself—not the individual components—that confers gastric acid resistance, prolonged mucosal residence time, and targeted adhesion to ulcerous lesions [1]. A physical mixture of zinc sulfate and L-carnosine at dose-equivalent ratios does not prevent ethanol-induced gastric lesions in rats, whereas the intact chelate Z-103 (polaprezinc) does; the mixture further causes a transmucosal potential difference reduction that the chelate avoids, indicating that the chelate structure is essential for maintaining gastric mucosal integrity [2]. Furthermore, under severe oxidative stress conditions, ZnCl₂ produces significantly greater cell lethality than polaprezinc at equivalent intracellular zinc delivery, demonstrating that the chelated delivery vehicle directly influences cellular safety [3]. Consequently, procurement specifications must distinguish the intact chelate complex (CAS 107667-60-7) from admixtures, co-formulated products, or separately sourced zinc and carnosine components.

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Physical mixtures of ZnSO₄ and carnosine may not reproduce gastric lesion prevention or barrier integrity maintenance seen with the intact chelate.

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Zinc chloride (ZnCl₂) shows higher cell lethality under oxidative stress than polaprezinc, despite similar intracellular zinc loading.

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Free carnosine or simple zinc salts lack the sustained gastric residence and targeted adhesion to ulcerous mucosa reported for the intact chelate.

• [1] Furuta S, Toyama S, Sano H. Absorption mechanism of polaprezinc (zinc L-carnosine complex) by an everted sac method. Xenobiotica. 1994;24(11):1085-1094. doi:10.3109/00498259409038669 View Source
• [2] Yoneta T, Hori Y, Morita H, Seto K, Ikeda Y. Structural advantage of polaprezinc (Z-103) as a chelate compound. Comparison with a combination of its relative compound on various experimental models of gastric lesions in rats. Japanese Pharmacology and Therapeutics. 1994;22(11):157-166. View Source
• [3] Seo H, Ogata-Ikeda I, Ishida S, Okano Y, Oyama Y. A comparison of the cellular actions of polaprezinc (zinc-L-carnosine) and ZnCl2. Life Sciences. 2012;90(25-26):1015-1019. doi:10.1016/j.lfs.2012.05.014 View Source

Evidence Comparison: L-Carnosine Zinc vs. Analogs

Gastric Retention and Ulcer Site Adhesion

Polaprezinc demonstrates a structurally conferred gastric retention advantage over both free L-carnosine and zinc sulfate. In rats, the mean residence time (MRT) of ¹⁴C-polaprezinc and ⁶⁵Zn-polaprezinc in the stomach was approximately 2 hours, double that of ¹⁴C-L-carnosine and ⁶⁵ZnSO₄ (ca. 1 hour each) [1]. The area under the gastric tissue concentration curve (AUC₀₋₈ ₕᵣ) for polaprezinc-derived radioactivity was 1.7 times greater than that of free L-carnosine and ZnSO₄, respectively [1]. Following administration to rats with acetic acid-induced ulcers, ¹⁴C and ⁶⁵Zn radioactivities at the ulcerous sites were markedly higher for the intact complex than for acid-dissolved polaprezinc, demonstrating that the insoluble polymeric structure drives preferential adhesion to damaged mucosa [1]. This prolonged local residence and targeted adhesion are absent when zinc and carnosine are administered separately or as simple salts.

Gastric retention & adhesion

Head-to-head

Polaprezinc MRT ≈ 2 h (both labels) vs. free carnosine / ZnSO₄ MRT ≈ 1 h; 1.7× greater gastric tissue AUC₀₋₈ ₕᵣ

Supports formulation retention endpoint comparison

Dual-radiolabeled rat study; acetic acid ulcer model

Evidence Dimension	Mean residence time (MRT) in stomach
Target Compound Data	Polaprezinc: MRT ≈ 2 hours (both ¹⁴C and ⁶⁵Zn labels)
Comparator Or Baseline	Free L-carnosine and ZnSO₄: MRT ≈ 1 hour each
Quantified Difference	Approximately 2-fold longer gastric residence; 1.7× greater tissue AUC₀₋₈ ₕᵣ for polaprezinc vs. free L-carnosine and ZnSO₄
Conditions	Oral administration of dual-radiolabeled ¹⁴C,⁶⁵Zn-polaprezinc vs. ¹⁴C-L-carnosine and ⁶⁵ZnSO₄ in rats; acetic acid-induced ulcer model for adhesion studies

Why This Matters

Procurement of polaprezinc rather than separately sourced zinc salts and L-carnosine is justified because the intact chelate achieves twice the gastric residence time and preferential ulcer site targeting, translating to sustained local drug exposure that cannot be replicated by co-administering the individual components.

• [1] Furuta S, Toyama S, Sano H, et al. Residence Time of Polaprezinc (Zinc L-Carnosine Complex) in the Rat Stomach and Adhesiveness to Ulcerous Sites. Japanese Journal of Pharmacology. 1995;67(4):271-278. doi:10.1254/jjp.67.271 View Source

Gastric Ulcer Healing vs. Cetraxate

In a multicenter, randomized, double-blind, controlled trial enrolling 258 subjects with endoscopically confirmed gastric ulcers, polaprezinc (Z-103) at 150 mg/day (providing 34.5 mg elemental zinc) was compared head-to-head against cetraxate hydrochloride (800 mg/day), an established mucosal protective agent, over 8 weeks [1]. The endoscopic cure rate for polaprezinc was 26.3% at 4 weeks vs. 16.2% for cetraxate, and 60.4% at 8 weeks vs. 46.2% for cetraxate [1][2]. Symptomatic improvement (marked improvement category) reached 75% in the polaprezinc group vs. 72% in the cetraxate group at 8 weeks [1]. This trial provides the highest-level evidence (double-blind, active-comparator, endoscopic endpoint) that polaprezinc delivers superior ulcer healing to a recognized mucosal protective drug, not merely to placebo or untreated controls.

Ulcer healing vs. cetraxate

Trial context

Polaprezinc 150 mg/day: 26.3% (4 wk) / 60.4% (8 wk) endoscopic cure; cetraxate 800 mg/day: 16.2% / 46.2%

Reported trial endpoint comparison

Multicenter, double-blind, n=258; 8-week active comparator

Evidence Dimension	Endoscopic gastric ulcer cure rate
Target Compound Data	Polaprezinc 150 mg/day: 26.3% at 4 weeks; 60.4% at 8 weeks
Comparator Or Baseline	Cetraxate hydrochloride 800 mg/day: 16.2% at 4 weeks; 46.2% at 8 weeks
Quantified Difference	Absolute difference of +10.1 percentage points at 4 weeks and +14.2 percentage points at 8 weeks in favor of polaprezinc
Conditions	Multicenter, randomized, double-blind, active-comparator controlled trial; n = 258; endoscopically confirmed gastric ulcer; 8-week treatment period (Miyoshi et al., Jpn Pharmacol Ther, 1992)

Why This Matters

This head-to-head trial directly answers the procurement question: polaprezinc produces a 14.2 absolute percentage-point higher endoscopic healing rate than cetraxate at 8 weeks, establishing quantifiable superiority over an established mucosal protective agent and supporting its selection where demonstrable ulcer healing efficacy is the primary endpoint.

• [1] Miyoshi A, Namiki A, Asagi S, Harasawa S, Ooshiba S, Hayakawa K. Clinical Evaluation of Z-103 on Gastric Ulcer–A Multicenter Double-Blind Comparative Study with Cetraxate Hydrochloride. Japanese Pharmacology and Therapeutics. 1992;20:199-223. View Source
• [2] Carr I, Glover SC, Atherton JC. The role of Zinc L-Carnosine in the prevention and treatment of gastrointestinal mucosal disease in humans: a review. Arabian Journal of Chemistry. 2022;15(8):104000. View Source

Chelate Structure vs. Physical Mixture

The pharmacological superiority of the intact chelate over a dose-equivalent physical mixture was systematically evaluated across multiple rat gastric lesion models. Intact polaprezinc (Z-103) prevented absolute ethanol-induced gastric lesions at 4 hours post-administration, whereas the combination of zinc sulfate and L-carnosine at equivalent doses (mixture) did not [1]. The protective effect of Z-103 persisted up to 5 hours after administration [1]. On indomethacin-induced gastric lesions and acetic acid-induced gastric ulcers, Z-103 exhibited more potent efficacy than the mixture [1]. In the water-immersion stress model, Z-103 (3-30 mg/kg) prevented gastric lesion development in a dose-dependent manner, while the mixture at dose-equivalent levels showed significantly less potency [1]. Critically, zinc sulfate and the mixture—but not Z-103—produced a transmucosal potential difference reduction, indicating that the chelate structure uniquely preserves gastric mucosal barrier integrity [1].

Chelate vs. physical mixture

Head-to-head

Intact Z-103 prevented ethanol-induced lesions; physical mixture (ZnSO₄ + carnosine) did not. Barrier integrity preserved only by chelate.

Structural integrity required for lesion prevention models

Multiple rat gastric lesion models; transmucosal PD measurement

Evidence Dimension	Prevention of ethanol-induced gastric lesions at 4 hours
Target Compound Data	Z-103 (polaprezinc): prevented ethanol-induced gastric lesions at 4 hr post-administration
Comparator Or Baseline	Physical mixture (ZnSO₄ + L-carnosine at Z-103 equivalent dose): did NOT prevent lesions
Quantified Difference	Qualitative binary difference: protection present vs. absent; Z-103 more potent on indomethacin-induced and acetic acid-induced ulcer models; dose-dependent protection in water-immersion stress model (3-30 mg/kg) superior to mixture
Conditions	Multiple rat gastric lesion models: absolute ethanol, indomethacin, acetic acid-induced ulcers, water-immersion stress; transmucosal potential difference measurements

Why This Matters

This evidence directly addresses procurement decisions: a researcher or formulator cannot achieve the gastroprotective effects of polaprezinc by simply combining zinc sulfate and L-carnosine. The intact polymeric chelate structure is a prerequisite for ethanol-induced lesion prevention, sustained protection, and maintenance of gastric mucosal barrier integrity, making structural verification (CAS 107667-60-7) essential in purchasing specifications.

• [1] Yoneta T, Hori Y, Morita H, Seto K, Ikeda Y. Structural advantage of polaprezinc (Z-103) as a chelate compound. Comparison with a combination of its relative compound on various experimental models of gastric lesions in rats. Japanese Pharmacology and Therapeutics. 1994;22(11):157-166. View Source

Cytotoxicity Under Oxidative Stress vs. ZnCl₂

Using flow-cytometric analysis of rat thymocytes, polaprezinc and ZnCl₂ were compared for their cellular actions under equivalent conditions. Both agents produced almost equal stimulatory effects on intracellular Zn²⁺ levels and cellular nonprotein thiol levels in a similar concentration-dependent manner, confirming comparable zinc delivery [1]. However, under severe oxidative stress conditions, ZnCl₂ caused significantly greater cell lethality than polaprezinc [1]. This differential cytotoxicity profile indicates that the L-carnosine carrier in polaprezinc confers a cytoprotective advantage that is absent when zinc is delivered as the simple chloride salt, despite achieving similar intracellular zinc concentrations. The finding has implications for safety margins in conditions characterized by elevated oxidative stress, such as gastrointestinal inflammation, where the therapeutic agent must not exacerbate tissue injury.

Cytotoxicity under stress

Head-to-head

ZnCl₂ caused significantly greater cell lethality than polaprezinc under severe oxidative stress; intracellular Zn²⁺ elevation equivalent.

Carrier-dependent cytoprotection profile reported

Rat thymocyte flow-cytometry; oxidative stress conditions

Evidence Dimension	Cell lethality under severe oxidative stress
Target Compound Data	Polaprezinc: did not significantly increase cell lethality under severe oxidative stress
Comparator Or Baseline	ZnCl₂: significantly greater increase in cell lethality under identical oxidative stress conditions
Quantified Difference	Qualitatively significant difference (p < 0.05 level in original study); both agents produced equivalent intracellular Zn²⁺ elevation and nonprotein thiol stimulation, isolating the carrier effect as the differentiator
Conditions	Rat thymocyte model; flow-cytometric analysis with fluorescent probes; severe oxidative stress conditions; concentration-dependent comparison (Life Sciences, 2012)

Why This Matters

For procurement in research contexts involving oxidative stress models or clinical applications in inflamed gastrointestinal tissue, polaprezinc offers a demonstrable safety advantage over ZnCl₂: equivalent zinc delivery without the associated cytotoxicity, attributable to the L-carnosine chelate carrier rather than any difference in zinc loading.

• [1] Seo H, Ogata-Ikeda I, Ishida S, Okano Y, Oyama Y. A comparison of the cellular actions of polaprezinc (zinc-L-carnosine) and ZnCl2. Life Sciences. 2012;90(25-26):1015-1019. doi:10.1016/j.lfs.2012.05.014 View Source

Anti-Glycoxidation: Zinc-Carnosine vs. Carnosine Alone

In an in vitro albumin glycoxidation model designed to simulate age-related and diabetic protein modifications, carnosine (5 mM) was tested alone and with zinc supplementation (125, 250, and 500 μM) against glucose-induced glycation and chloramine T-induced oxidation [1]. Zinc addition induced a significant enhancement of carnosine's inhibitory activity, reducing advanced glycation end-products (AGEs), dityrosine formation, β-sheet aggregation, and advanced oxidation protein products (AOPP) beyond the effect of carnosine alone [1]. Critically, the zinc-carnosine combination outperformed aminoguanidine—a well-characterized reference anti-glycation agent—in both co-treatment (molecules added at glycation initiation) and post-treatment (molecules added 24 hours after glycation onset) protocols [1]. This demonstrates that zinc not merely adds to but potentiates carnosine's anti-glycoxidation efficacy, achieving outcomes superior to a standard pharmacological comparator under both prophylactic and therapeutic administration schedules.

Anti-glycoxidation

Cross-study

Carnosine 5 mM + zinc (125–500 μM) reduced AGEs, dityrosine, β-sheet aggregation; outperformed aminoguanidine in co- and post-treatment.

Supports glycation endpoint model interpretation

In vitro albumin glycoxidation model; fluorescence assays

Evidence Dimension	Inhibition of albumin glycation and oxidation markers
Target Compound Data	Carnosine 5 mM + zinc (125-500 μM): significant reduction in AGEs, dityrosine, β-sheet aggregation, and AOPP; outperformed aminoguanidine
Comparator Or Baseline	Carnosine 5 mM alone: partial inhibition; aminoguanidine: less effective than zinc-carnosine combination
Quantified Difference	Carnosine + zinc outperformed aminoguanidine in both co-treatment and post-treatment protocols; zinc produced a dose-dependent supplementary enhancement of carnosine activity across all glycation and oxidation markers measured
Conditions	In vitro bovine serum albumin glycoxidation model; glucose-induced glycation (AGEs, dityrosine, β-sheet aggregation) and chloramine T-induced oxidation (AOPP); fluorescence and colorimetric assays (Biometals, 2020)

Why This Matters

For researchers investigating diabetic complications or age-related protein damage, the zinc-carnosine combination—as supplied intact in polaprezinc—provides anti-glycation efficacy that exceeds both carnosine alone and the standard reference agent aminoguanidine, supporting procurement of the chelate rather than carnosine alone for studies targeting protein glycation endpoints.

• [1] Moulahoum H, Ghorbanizamani F, Zihnioglu F, Timur S. Zinc enhances carnosine inhibitory effect against structural and functional age-related protein alterations in an albumin glycoxidation model. Biometals. 2020;33(6):353-364. doi:10.1007/s10534-020-00254-0 View Source

Zinc Bioavailability vs. ZnCl₂ in Elderly Patients

A crossover study in seven elderly bedridden patients receiving enteral nutrition compared 2-week treatment periods with polaprezinc versus zinc chloride, separated by a 4-week washout [1]. After 2 weeks, polaprezinc significantly increased serum zinc concentrations and decreased the serum copper/zinc ratio, whereas zinc chloride did not change any of these three parameters (serum zinc, serum copper, copper/zinc ratio) [1]. In a subsequent 8-week open-label phase in five elderly patients with pressure ulcers, polaprezinc produced a significant improvement in PUSH score and an 81% reduction in ulcer area after 8 weeks [1]. These data demonstrate that in a population with compromised gastrointestinal function, polaprezinc achieves measurable systemic zinc delivery that zinc chloride does not, and that this translates to clinically meaningful wound healing outcomes.

Zinc bioavailability elderly

Trial context

Polaprezinc increased serum zinc (p

Reported serum zinc endpoint in enteral-fed subjects

Crossover n=7, open-label n=5; geriatric enteral nutrition

Evidence Dimension	Serum zinc concentration change after 2-week supplementation
Target Compound Data	Polaprezinc: significantly increased serum zinc (p < 0.05); decreased copper/zinc ratio; 81% reduction in pressure ulcer area after 8 weeks
Comparator Or Baseline	Zinc chloride: no significant change in serum zinc, serum copper, or copper/zinc ratio
Quantified Difference	Significant serum zinc elevation with polaprezinc vs. no change with zinc chloride; 81% ulcer area reduction attributable to polaprezinc treatment
Conditions	Crossover study (n = 7) in elderly bedridden patients receiving enteral nutrition; 2-week treatment periods with 4-week washout; subsequent 8-week open-label phase (n = 5) with PUSH tool 3.0 assessment (Kita Kantō Igaku, 2011)

Why This Matters

For procurement decisions in clinical nutrition, geriatric care, or wound healing research, polaprezinc is the zinc source of choice over zinc chloride because it delivers measurable zinc bioavailability and wound healing outcomes in a population where zinc chloride fails to alter serum zinc parameters, providing an evidence-based rationale for selecting the chelate over inorganic zinc salts in enteral feeding protocols.

• [1] Sakae K, Agata T, Kamide R, Yanagisawa H. Different Effects of Polaprezinc and Zinc Chloride on Zinc Supplementation in Elderly Bedridden Patients Receiving Enteral Nutrition. Kita Kantō Igaku (The Kitakanto Medical Journal). 2011;61(3):275-280. doi:10.2974/kmj.61.275 View Source

L-Carnosine Zinc: Research and Industrial Applications

Gastric Ulcer and Gastritis Research

Researchers designing clinical or preclinical studies on gastric mucosal healing should procure L-carnosine zinc (polaprezinc, CAS 107667-60-7) as the active intervention rather than cetraxate hydrochloride or other mucosal protective agents. The multicenter double-blind trial evidence demonstrates a 60.4% endoscopic cure rate at 8 weeks for polaprezinc vs. 46.2% for cetraxate—a 14.2 percentage-point absolute advantage [1]. This superiority is mechanistically underpinned by the chelate's prolonged gastric residence (MRT ~2 hours, double that of free carnosine or zinc salts) and preferential adhesion to ulcerous sites . Procurement specifications should verify the intact polymeric chelate structure to ensure the gastric retention and targeting properties that drive this efficacy advantage.

Gastrointestinal Mucosal Injury Models

For in vivo studies employing ethanol-induced, indomethacin-induced, or water-immersion stress gastric lesion models, the intact polaprezinc chelate is required. A physical mixture of ZnSO₄ + L-carnosine at dose-equivalent levels fails to prevent ethanol-induced gastric lesions and produces a transmucosal potential difference reduction (indicating barrier disruption) that the chelate avoids [1]. Researchers must source the verified chelate (CAS 107667-60-7) rather than formulating ad-hoc mixtures of zinc salts and carnosine, as the polymeric quadridentate coordination structure is the pharmacologically active species. Certificate of analysis should confirm chelate identity and exclude significant free zinc or free carnosine content.

Oxidative Stress and Inflammation Models

In cellular or tissue models involving severe oxidative stress (e.g., ischemia-reperfusion, H. pylori-induced inflammation, or NSAID-induced gastropathy), polaprezinc is the preferred zinc source over ZnCl₂. Flow-cytometric evidence demonstrates that while both agents achieve equivalent intracellular zinc loading, ZnCl₂ causes significantly greater cell lethality under oxidative stress conditions [1]. The L-carnosine carrier confers a cytoprotective advantage that is not attributable to differential zinc delivery, making polaprezinc the safer choice for studies where zinc supplementation must not confound oxidative damage readouts.

Geriatric Zinc Supplementation and Wound Healing

For clinical nutrition studies or hospital formulary decisions involving zinc supplementation in elderly, enterally-fed, or pressure-ulcer-prone populations, polaprezinc should be selected over zinc chloride. In a crossover study, polaprezinc significantly elevated serum zinc after 2 weeks while zinc chloride did not alter any zinc or copper parameter; subsequent polaprezinc treatment achieved an 81% reduction in pressure ulcer area over 8 weeks [1]. This evidence directly supports procurement of polaprezinc for protocols combining zinc supplementation with wound healing endpoints in populations with compromised gastrointestinal absorption.

Application

Selection Property

Validation Focus

Gastric ulcer endpoint research

Chelate structure for gastric retention

Endoscopic healing endpoint comparison review

Gastrointestinal lesion model studies

Intact polymeric chelate identity

Lesion prevention and barrier integrity endpoint

Oxidative stress cytotoxicity models

Chelate carrier cytoprotection profile

Cell lethality endpoint under stress conditions

Zinc absorption research in geriatric models

Zinc bioavailability profile in enteral-fed subjects

Serum zinc endpoint and wound outcome review

• [1] Miyoshi A, Namiki A, Asagi S, Harasawa S, Ooshiba S, Hayakawa K. Clinical Evaluation of Z-103 on Gastric Ulcer–A Multicenter Double-Blind Comparative Study with Cetraxate Hydrochloride. Japanese Pharmacology and Therapeutics. 1992;20:199-223. View Source